Cas no 1803792-84-8 (6-Fluoro-3-methyl-2-nitropyridine)

• Product Name: 6-Fluoro-3-methyl-2-nitropyridine
• CAS No: 1803792-84-8
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• CID: 4906397
• Update Time: 2025-11-01

6-Fluoro-3-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-methyl-2-nitropyridine

• Inchi： 1S/C6H5FN2O2/c1-4-2-3-5(7)8-6(4)9(10)11/h2-3H,1H3
• InChI Key： YFQWSNJFXAHLNQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 6-Fluoro-3-methyl-2-nitropyridine

Comprehensive Overview of 6-Fluoro-3-methyl-2-nitropyridine (CAS No. 1803792-84-8): Properties, Applications, and Industry Insights

6-Fluoro-3-methyl-2-nitropyridine (CAS No. 1803792-84-8) is a fluorinated nitropyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine ring substituted with fluoro, methyl, and nitro groups, offering unique electronic properties that make it valuable for designing bioactive molecules. Its molecular formula C₆H₅FN₂O₂ and precise structural configuration contribute to its reactivity profile, particularly in cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for fluorinated building blocks like 6-Fluoro-3-methyl-2-nitropyridine has surged due to their role in developing PET imaging probes and kinase inhibitors. Researchers frequently search for "nitropyridine synthesis methods" or "fluoro-substituted pyridine applications," reflecting its relevance in drug discovery. The compound’s lipophilicity and hydrogen-bonding capacity, enhanced by the nitro group, make it a versatile intermediate for optimizing drug candidates’ bioavailability and target selectivity.

From a synthetic chemistry perspective, CAS 1803792-84-8 is often employed in palladium-catalyzed reactions and microwave-assisted synthesis, aligning with industry trends toward greener methodologies. Laboratories exploring "high-efficiency fluorination techniques" or "nitropyridine stability studies" will find this compound particularly useful. Its thermal stability (typically stable below 200°C) and solubility in common organic solvents like DMSO and dichloromethane facilitate diverse experimental conditions.

The agrochemical sector utilizes 6-Fluoro-3-methyl-2-nitropyridine as a precursor for crop protection agents, especially those targeting fungal pathogens. This connects to popular searches such as "nitropyridine herbicides" and "fluoro-pesticide intermediates." The electron-withdrawing nature of its substituents influences the compound’s interaction with biological enzymes, a key consideration in mode-of-action studies.

Analytical characterization of 1803792-84-8 typically involves HPLC, GC-MS, and NMR spectroscopy, with the 19F NMR signal around -60 ppm serving as a distinctive marker. Quality control protocols emphasize monitoring nitro group reduction byproducts, a frequent query among quality assurance specialists. Storage recommendations (2-8°C under inert atmosphere) and handling precautions (use of PPE) align with standard laboratory safety practices for nitrated compounds.

Emerging applications include its use in OLED materials and organic semiconductors, responding to growing interest in "fluorinated electronic materials." The compound’s charge transport properties are being investigated for next-generation flexible displays, tying into sustainable technology trends. Patent analyses reveal increasing filings incorporating 6-Fluoro-3-methyl-2-nitropyridine in photovoltaic cell research since 2020.

For purchasers, technical specifications often focus on ≥98% purity (HPLC) and low heavy metal content, with suppliers increasingly offering "custom fluorination services" for derivative synthesis. The global market shows steady growth (CAGR ~6.5% since 2021), driven by pharmaceutical R&D in oncology and CNS disorders. Regulatory compliance follows REACH and FDA GMP guidelines for non-bulk quantities.